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Compound of Interest

Compound Name: Buphedrone

Cat. No.: B1655700 Get Quote

The proper disposal of Buphedrone, a synthetic cathinone classified as a Schedule I

controlled substance in the United States, requires stringent adherence to safety protocols and

regulatory requirements to mitigate risks to personnel and the environment.[1][2] This guide

provides essential, step-by-step procedures for researchers, scientists, and drug development

professionals to ensure the safe and compliant disposal of Buphedrone and associated waste

materials.

Hazard Identification and Chemical Profile
Buphedrone (2-(methylamino)-1-phenylbutan-1-one) is a stimulant of the phenethylamine and

cathinone classes.[1] Its free base form is unstable and prone to dimerization, meaning it is

typically handled as a more stable salt, most commonly the hydrochloride salt.[1][2][3] The

Safety Data Sheet (SDS) for Buphedrone hydrochloride classifies it as toxic if swallowed or

inhaled, a cause of serious eye damage, and a skin and respiratory irritant.[4][5][6]

Key Chemical and Physical Properties:
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Property Value Reference

Chemical Formula C₁₁H₁₅NO [7]

Molar Mass 177.247 g/mol [1]

CAS Number 408332-79-6 (free base) [7]

166593-10-8 (hydrochloride) [1][6]

Appearance
Varies; typically a crystalline

solid as the hydrochloride salt.

Stability

The free base is unstable; the

hydrochloride salt is more

stable.[2][3]

Regulatory Compliance
The disposal of Buphedrone is governed by multiple federal and local regulations due to its

dual classification as a hazardous chemical and a controlled substance.

Drug Enforcement Administration (DEA): As a Schedule I controlled substance, Buphedrone
is subject to stringent DEA regulations regarding its handling, storage, and final destruction.

[2][8] The primary requirement is that the substance must be rendered "non-retrievable,"

meaning it cannot be transformed back into a usable form.[9][10]

Environmental Protection Agency (EPA): Buphedrone waste is also considered hazardous

waste under the Resource Conservation and Recovery Act (RCRA).[8] This prohibits its

disposal down the drain or in regular trash.[9][11]

Disposal procedures must comply with all applicable federal, state, and local regulations.

Always consult your institution's Environmental Health and Safety (EHS) office for specific

guidance.[11]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe handling and disposal of

Buphedrone waste, including pure substance, contaminated labware, and solutions.
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Step 1: Segregation and Waste Collection

Immediate Segregation: All Buphedrone waste must be kept separate from other laboratory

waste streams.[12] Do not mix with incompatible chemicals, such as strong oxidizing agents

or bases.[11][12]

Designated Waste Containers: Use dedicated, leak-proof containers clearly labeled for

Buphedrone waste.[11][13] Containers should be made of a compatible material and have a

secure screw cap.[12]

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "Buphedrone," and an indication that it is a DEA-controlled substance.[11]

Step 2: On-Site Storage

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated and

secure SAA within the laboratory, at or near the point of generation.[11][12][13]

Security: Given its controlled substance status, the storage location must be secure to

prevent diversion. Access should be restricted to authorized personnel.

Container Management: Keep the waste container closed at all times except when adding

waste.[12] Leave at least one inch of headspace in liquid waste containers to allow for

expansion.[12]

Step 3: Decontamination of Empty Containers and Glassware

Triple Rinsing: Empty containers that held pure Buphedrone must be decontaminated by

triple rinsing with a suitable solvent (e.g., methanol or ethanol).[11]

Rinsate Collection: The first rinseate is considered acutely hazardous waste and must be

collected and disposed of in the designated Buphedrone waste container.[11] Subsequent

rinses may also need to be collected depending on local EHS guidelines.

Disposal of Rinsed Containers: After triple rinsing and air drying, the defaced or removed

label container may be disposed of as regular glass or plastic waste, as per institutional

policy.[14]
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Step 4: Arranging for Final Disposal

Professional Disposal: The final disposal of Buphedrone must be handled by your

institution's EHS office or a licensed hazardous waste contractor who is also registered with

the DEA to handle controlled substances.[11][15]

Incineration: Incineration is a common and effective DEA-compliant method for destroying

controlled substances, as it ensures the substance is rendered non-retrievable.[10][15]

Documentation: Maintain meticulous records of all Buphedrone waste generated and

disposed of. The disposal process for controlled substances often requires specific

documentation, such as DEA Form 41, and may need to be witnessed by at least two

authorized individuals.[10][15]

Experimental Protocols: Not Applicable
This document provides procedural guidance for disposal and does not cite specific

experimental protocols that would necessitate detailed methodologies. The disposal steps

provided are based on established safety and regulatory guidelines for hazardous and

controlled substances.

Mandatory Visualization: Buphedrone Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of Buphedrone in

a laboratory setting.
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Caption: Logical workflow for the safe and compliant disposal of Buphedrone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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